
An In-depth Technical Guide to Tetracosactide Hexaacetate (CAS: 22633-8

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 22633-88-1

Cat. No.: B12708421

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetracosactide hexaacetate, a synthetic analogue of the first 24 amino acids of adrenocorticotropic hormone (ACTH), is a potent agonist of the mela

receptor (MC2R). Its primary clinical application is as a diagnostic agent for assessing adrenocortical function. This technical guide provides a compre

overview of its chemical properties, mechanism of action, detailed experimental protocols for its in vitro characterization, and a summary of its key qu

parameters. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the study

development of this significant polypeptide therapeutic.

Core Chemical and Physical Data
Tetracosactide is a 24-amino acid polypeptide chain. The hexaacetate salt form is commonly used to improve its stability and solubility.

Table 1: Physicochemical Properties of Tetracosactide Hexaacetate

Property Value Reference

CAS Number 22633-88-1 [1]

Molecular Formula C₁₃₆H₂₁₀N₄₀O₃₁S (Peptide) [2]

Molecular Weight 2933.5 g/mol (Peptide) [2]

Appearance White to off-white lyophilized powder [3]

Solubility Soluble in water [3]

Mechanism of Action: Stimulation of Steroidogenesis
Tetracosactide functions as a selective agonist for the melanocortin-2 receptor (MC2R), a G-protein coupled receptor (GPCR) predominantly express

surface of adrenal cortex cells. The binding of tetracosactide to MC2R initiates a signaling cascade that culminates in the synthesis and secretion of c

primarily cortisol.

Upon ligand binding, the MC2R undergoes a conformational change, activating the associated Gs alpha subunit of the heterotrimeric G protein. This a

stimulates adenylyl cyclase to convert adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP). The subsequent rise in intracellula

activates Protein Kinase A (PKA). PKA then phosphorylates a number of downstream targets, a critical one being the Steroidogenic Acute Regulatory

protein.[4][5] Phosphorylation enhances the activity of the StAR protein, which facilitates the rate-limiting step in steroidogenesis: the transport of cho

the outer to the inner mitochondrial membrane.[6][7][8] Once inside the mitochondria, cholesterol is converted to pregnenolone by the enzyme P450s

(cholesterol side-chain cleavage enzyme), initiating the steroid synthesis pathway.[9][10]
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Caption: Tetracosactide-induced steroidogenesis signaling cascade.

Experimental Protocols
In Vitro Bioassay: Cortisol Production in Adrenal Cells
This protocol describes a method to determine the bioactivity of tetracosactide hexaacetate by measuring its ability to stimulate cortisol secretion fro

adrenal cells.

Table 2: Experimental Protocol for In Vitro Steroidogenesis Bioassay

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1
https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Procedure

1. Cell Culture

Culture murine adrenal Y-1 cells (ATCC CCL-79) or human adrenal NCI-H295R 

(ATCC CRL-2128) in their respective recommended media.[11][12] For Y-1 cells

F-12K Medium with 15% horse serum and 2.5% fetal bovine serum.[11] For NC

H295R cells, use DMEM:Ham's F12 supplemented with Nu-Serum, insulin,

transferrin, selenium, and linoleic acid.[13] Maintain cultures at 37°C in a humidi

atmosphere of 5% CO₂.

2. Cell Plating
Seed cells into 24-well plates at a density that allows them to reach 70-80%

confluency within 24 hours.

3. Serum Starvation
Once confluent, replace the growth medium with a serum-free medium and incu

for 12-24 hours to reduce basal steroidogenesis.

4. Treatment

Prepare serial dilutions of Tetracosactide Hexaacetate (e.g., 10⁻¹² to 10⁻⁶ M) in

serum-free medium. Remove the starvation medium and add the tetracosactide

dilutions to the wells in triplicate. Include a vehicle control (medium only).

5. Incubation
Incubate the plates at 37°C for a defined period (e.g., 2-4 hours) to allow for cort

production and secretion into the medium.

6. Supernatant Collection
Carefully collect the cell culture supernatant from each well for cortisol quantifica

Centrifuge to remove any cellular debris.

7. Cortisol Quantification

Measure the cortisol concentration in the collected supernatants using a

commercially available Cortisol ELISA kit, following the manufacturer's protocol.

[14][15][16][17]

8. Data Analysis

Construct a dose-response curve by plotting the mean cortisol concentration aga

the logarithm of the tetracosactide concentration. Use non-linear regression ana

to determine the EC₅₀ value.

digraph "In Vitro Bioassay Workflow" {

graph [fontname="Arial", fontsize=12, rankdir=TB];

node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10];

edge [penwidth=1.5, color="#5F6368"];

A[label="1. Culture Adrenal Cells\n(Y-1 or H295R)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

B[label="2. Plate Cells in 24-well Plates", fillcolor="#EA4335", fontcolor="#FFFFFF"];

C [label="3. Serum Starvation (12-24h)", fillcolor="#FBBC05", fontcolor="#202124"];

D [label="4. Treat with Tetracosactide\n(Serial Dilutions)", fillcolor="#34A853", fontcolor="#FFFFFF"];

E [label="5. Incubate (2-4h)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

F [label="6. Collect Supernatant", fillcolor="#EA4335", fontcolor="#FFFFFF"];

G [label="7. Quantify Cortisol (ELISA)", fillcolor="#FBBC05", fontcolor="#202124"];

H [label="8. Analyze Data (EC₅₀)", fillcolor="#34A853", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H;

}

Caption: Workflow for the in vitro steroidogenesis bioassay.

Receptor Binding Assay
This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of tetracosactide hexaacetate for the MC2R.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.atcc.org/products/ccl-79
https://www.atcc.org/products/crl-2128
https://www.atcc.org/products/ccl-79
https://www.ebiohippo.com/en/cls-cell-line/human-adrenal-gland-carcinoma-cell-line-nci-h295r.html
https://www.arborassays.com/product/cortisol-elisa-kit/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/354/015/se120037bul.pdf
https://www.abcam.com/en-us/products/elisa-kits/cortisol-elisa-kit-ab108665
https://www.afgsci.com/product/human-cortisol-cort-elisa-kit/
https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Experimental Protocol for MC2R Radioligand Binding Assay

Step Procedure

1. Membrane Preparation

Culture cells engineered to express human MC2R and its accessory protein, MR

Harvest the cells and prepare a crude membrane fraction by homogenization an

differential centrifugation. Resuspend the membrane pellet in binding buffer.

Determine protein concentration using a standard method (e.g., BCA assay).

2. Assay Setup In a 96-well plate, add the cell membrane preparation to each well.

3. Competitive Binding

Add increasing concentrations of unlabeled Tetracosactide Hexaacetate to the w

For total binding, add binding buffer. For non-specific binding, add a saturating

concentration of unlabeled ACTH(1-24).

4. Radioligand Addition
Add a fixed, sub-saturating concentration of a suitable radioligand, such as ¹²⁵I-

labeled ACTH, to all wells.

5. Incubation
Incubate the plate for 60-120 minutes at a controlled temperature (e.g., 37°C) to

allow the binding to reach equilibrium.

6. Separation

Separate bound from free radioligand by rapid vacuum filtration through a glass 

filter plate (e.g., GF/C). Wash the filters with ice-cold wash buffer to remove unb

radioligand.[18]

7. Radioactivity Counting
Dry the filters and measure the radioactivity retained on each filter using a

scintillation counter.

8. Data Analysis

Plot the percentage of specific binding against the logarithm of the tetracosactid

concentration. Use non-linear regression to fit a competition binding curve and

determine the IC₅₀ value. Calculate the inhibition constant (Ki) using the Cheng-

Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the

radioligand and Kd is its dissociation constant.

digraph "Receptor Binding Assay Workflow" {

graph [fontname="Arial", fontsize=12, rankdir=TB];

node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10];

edge [penwidth=1.5, color="#5F6368"];

A[label="1. Prepare MC2R-expressing\nCell Membranes", fillcolor="#4285F4", fontcolor="#FFFFFF"];

B[label="2. Incubate Membranes with\n¹²⁵I-ACTH and unlabeled Tetracosactide", fillcolor="#EA4335", fontcolor=

C [label="3. Separate Bound/Free Ligand\n(Vacuum Filtration)", fillcolor="#FBBC05", fontcolor="#202124"];

D [label="4. Measure Radioactivity", fillcolor="#34A853", fontcolor="#FFFFFF"];

E [label="5. Analyze Data (IC₅₀, Ki)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E;

}

Caption: Workflow for the MC2R radioligand binding assay.

Quantitative Data Summary
The following table summarizes key quantitative parameters for tetracosactide, providing a reference for its biological activity.

Table 4: Key Quantitative Parameters of Tetracosactide
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Parameter Typical Value Range Method

EC₅₀ (cAMP production) ~38 nM (in HEK293 cells expressing hMC2R/MRAP) Functional Assay (cAMP accumulation)[19]

IC₅₀ (Binding) ~3 nM (in HEK293 cells expressing hMC2R/MRAP) Radioligand Binding Assay[19]

Purity (HPLC) ≥95%
Reversed-Phase High-Performance Liquid

Chromatography[20]

Peptide Content Typically 80-105% Amino Acid Analysis or Nitrogen Determination

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is the primary method for assessing the purity of tetracosactide hexaacetate and for identifying a

quantifying impurities. A typical method involves reversed-phase chromatography on a C18 column with gradient elution using a mobile phase consist

aqueous buffer (e.g., phosphate buffer or water with an ion-pairing agent like trifluoroacetic acid) and an organic modifier (e.g., acetonitrile).[20] Detec

typically performed by UV absorbance at approximately 210-220 nm.

Conclusion
Tetracosactide hexaacetate is a well-characterized synthetic peptide with a defined mechanism of action centered on the activation of the MC2R an

stimulation of steroidogenesis. The experimental protocols and quantitative data presented in this guide provide a robust framework for its in vitro ana

researchers and drug development professionals, a thorough understanding of these technical aspects is crucial for the accurate assessment of its bi

activity and for the development of new therapeutic applications. It is imperative to consult relevant pharmacopeial monographs and peer-reviewed lit

most current and detailed analytical procedures and specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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